ULTREZ 10

Interaction studies involving Carbopol Ultrez 10 focus on its compatibility with various solvents and active ingredients. Research indicates that the polymer's viscosity-modifying effects can be influenced by factors such as pH and concentration. For instance, studies have shown that varying these parameters alters the yield stress and elastic modulus of the formulations containing Carbopol Ultrez 10 . These interactions are critical for optimizing product performance in both cosmetic and pharmaceutical applications.

Carbopol Ultrez 10 is part of a family of polymers known as Carbopol resins, which differ primarily in their crosslink density and molecular weight. Here are some similar compounds:

Carbopol Ultrez 10 stands out due to its unique ability to form sparkling clear gels with non-drip properties, making it particularly suitable for cosmetic applications where clarity and aesthetic appeal are important . Its efficiency as a rheology modifier also differentiates it from other Carbopol variants.

ULTREZ 10 represents a sophisticated crosslinked polyacrylic acid polymer that exhibits unique structural characteristics essential for its rheological modification properties [1] [7]. The compound is classified under the International Nomenclature of Cosmetic Ingredients as carbomer, reflecting its fundamental polyacrylic acid backbone with strategic crosslinking modifications [1] [7]. This polymer system is manufactured through a controlled polymerization process utilizing a toxicologically-preferred cosolvent system, distinguishing it from conventional carbomer formulations [1] [6].

Polyacrylic Acid Backbone Characteristics

The structural foundation of ULTREZ 10 consists of a polyacrylic acid backbone derived from the polymerization of acrylic acid monomers through free radical polymerization mechanisms [1] [17]. The backbone maintains the characteristic molecular formula (CH₂-CHCO₂H)ₙ, where the carboxylic acid functional groups provide the primary reactive sites for crosslinking and ionization behavior [17] [18]. Research indicates that the polyacrylic acid chains in ULTREZ 10 exhibit specific conformational characteristics dependent on the degree of ionization and environmental conditions [11].

The carboxylic acid groups along the polymer backbone demonstrate pH-dependent ionization behavior, with each repeat unit containing an average equivalent weight of 76 per carboxyl group [19]. This structural arrangement enables the polymer to undergo significant conformational changes upon neutralization, transitioning from a tightly coiled structure in the dry powder state to an extended configuration when dispersed in aqueous media [19] [14]. The backbone architecture allows for extensive hydrogen bonding interactions and electrostatic repulsion effects that govern the polymer's swelling and rheological properties [14].

Molecular dynamics studies have revealed that polyacrylic acid chains adopt different conformational states based on the degree of ionization [11]. At zero percent ionization, the chains maintain a highly collapsed, sphere-like conformation with shape parameters indicating compact structure [11]. As ionization increases to fifty and one hundred percent, the polymer chains transition to a more extended "stiff coil" conformation, characterized by increased persistence length and enhanced flexibility [11].

Crosslinking Chemistry and Polymer Network Formation

The crosslinking chemistry of ULTREZ 10 involves the formation of covalent bonds between polyacrylic acid chains through polyalkenyl ether crosslinking agents, specifically allyl ethers of polyalcohols [25] [27]. This crosslinking process creates a three-dimensional network structure that transforms the linear polyacrylic acid chains into an insoluble, swellable polymer matrix [25] [15]. The crosslinking density directly influences the mechanical properties and swelling behavior of the final polymer product [10] [15].

The crosslinking mechanism proceeds through free radical addition reactions where the allyl ether crosslinking agents react with growing polyacrylic acid chains during the polymerization process [27] [25]. Common crosslinking agents employed in carbomer synthesis include tetraallyl pentaerythritol and hexaallyl sucrose, which provide multiple reactive sites for network formation [27]. The crosslinking reaction creates permanent covalent bonds that maintain the three-dimensional structure even under varying environmental conditions [15].

Research demonstrates that the crosslink density significantly affects the polymer's response to neutralization and swelling [10] [13]. Higher crosslink densities result in increased mechanical strength but reduced swelling capacity, while lower crosslink densities allow for greater volume expansion upon hydration [10]. The crosslinked network structure enables ULTREZ 10 to maintain structural integrity while accommodating substantial water uptake, with some polyacrylic acid systems capable of swelling up to four thousand times their original volume [13].

The polymerization process for ULTREZ 10 utilizes a cosolvent system comprising ethyl acetate and cyclohexane, which provides a toxicologically preferred alternative to benzene-based systems used in traditional carbomer synthesis [1] [3]. This cosolvent system influences the crosslinking efficiency and final network architecture by affecting the mobility of polymer chains during crosslinking reactions [1].

Molecular Weight Distribution and Polymer Chain Architecture

Static light scattering analysis of ULTREZ 10 reveals a weight-average molecular weight of approximately 300,860 grams per mole under standard conditions [16]. This molecular weight represents the crosslinked polymer network, where each particle can be considered as a single macromolecular entity with interconnected polymer chains [33]. The molecular weight distribution reflects the heterogeneous nature of the crosslinked network, with variations arising from differences in crosslinking density and polymer chain length [33].

Sonication studies demonstrate the dynamic nature of the polymer network architecture, with the weight-average molecular weight decreasing to 109,212 grams per mole after 180 minutes of sonication treatment [16]. This reduction indicates the susceptibility of the crosslinked network to mechanical degradation, suggesting that the crosslinks or polymer chains can be cleaved under high-energy conditions [16]. The second virial coefficient changes from positive to negative values following sonication, indicating altered polymer-solvent interactions and network structure [16].

The polymer chain architecture of ULTREZ 10 exhibits characteristics of a lightly crosslinked network with relatively long polymer segments between crosslinking points [33]. Each network particle averages approximately 0.2 microns in diameter in the primary form, with flocculated powders averaging 2 to 7 microns as measured by Coulter Counter analysis [33]. These agglomerates represent irreversible associations of primary particles formed during the manufacturing process [33].

The molecular architecture influences the rheological properties through the relationship between crosslinking density and chain mobility [33]. Lower molecular weights between crosslinks result in stiffer networks with higher modulus values, while higher molecular weights between crosslinks produce more flexible networks with enhanced extensibility [33]. The distribution of molecular weights between crosslinks affects the polymer's ability to form stable gels and maintain viscosity under varying shear conditions [33].

Physicochemical Properties (pH, Density, Solubility)

ULTREZ 10 exhibits distinctive physicochemical properties that reflect its crosslinked polyacrylic acid structure and manufacturing process [22] [7]. The polymer appears as a white, fluffy powder with a mild sour or acidic odor characteristic of acrylic acid-based materials [22] [7]. The bulk density measures 1.4 grams per cubic centimeter at 20°C, indicating a relatively compact powder structure despite its fluffy appearance [22].

The pH behavior of ULTREZ 10 represents a critical physicochemical parameter that governs its performance characteristics [22] [24]. In a one percent aqueous solution, the polymer exhibits a pH range of 2.5 to 3.0, reflecting the acidic nature of the unprotonated carboxylic acid groups along the polymer backbone [22] [24]. This acidic pH results from the dissociation of carboxylic acid groups, with the exact pH depending on the concentration and degree of hydration [24].

Neutralization studies demonstrate that maximum viscosity development occurs at pH values between 6.0 and 7.0, where optimal ionization of carboxyl groups creates maximum electrostatic repulsion and chain extension [24]. Viscosity begins to decrease at pH values above 9.0 due to the presence of excess electrolytes that affect the electrostatic interactions between ionized carboxylic groups [24]. The pH-dependent viscosity behavior follows predictable patterns that allow for precise rheological control in formulated systems [23].

The solubility characteristics of ULTREZ 10 reflect its crosslinked network structure, which prevents true dissolution while enabling extensive swelling in aqueous media [22] [20]. The polymer is described as dispersible and swellable in water rather than soluble, forming three-dimensional hydrogel networks upon hydration [22] [20]. The wetting time, measuring the duration required for complete hydration, averages eight minutes or less under standard conditions [7].

The viscosity properties of ULTREZ 10 demonstrate exceptional thickening efficiency, with 0.5 percent mucilage solutions exhibiting viscosities between 45,000 and 65,000 centipoise at 25°C [7] [22]. This high viscosity reflects the extensive network formation and chain entanglement that occurs upon hydration and neutralization [7]. The clarity of hydrated gels exceeds 88 percent transmittance, indicating minimal light scattering and optimal optical properties for transparent gel applications [7].

Thermal properties include an autoignition temperature of approximately 480°C, indicating good thermal stability under normal processing and storage conditions [22]. The loss on drying specification of two percent maximum ensures consistent performance by limiting residual moisture content [7] [22]. Residual solvent analysis reveals controlled levels of ethyl acetate and cyclohexane, each maintained below 0.45 percent to ensure product purity and regulatory compliance [3] [7].